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Compound of Interest

Compound Name: Pyridinitril

CAS No.: 1086-02-8

Cat. No.: B086808

Get Quote

This guide provides in-depth technical and safety information for the proper handling and

disposal of Pyridinitril (CAS 1086-02-8). As researchers and drug development professionals,

our commitment to safety and environmental stewardship extends beyond the bench. This

document is structured to provide not just procedural steps, but the scientific rationale behind

them, ensuring a safe and compliant laboratory environment.

Section 1: Hazard Profile & Chemical Properties
Pyridinitril, also known as 2,6-dichloro-4-phenylpyridine-3,5-dicarbonitrile, is an

organochlorine fungicide.[1] Although now considered obsolete, it may still be present in

chemical inventories.[1] Organochlorine pesticides as a class are characterized by their

environmental persistence and potential for toxicity.[2] Understanding the specific hazards of

Pyridinitril is the foundation for its safe handling and disposal.

Key Hazards:

Toxicity: While a specific, modern Safety Data Sheet (SDS) for this obsolete compound is not

readily available, the constituent chemical groups (chlorinated pyridine, nitrile) suggest
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significant toxicity. Similar compounds are harmful if swallowed, inhaled, or in contact with

skin.[3]

Environmental Persistence: Organochlorine compounds are known for their stability and

resistance to natural degradation, leading to bioaccumulation.[2] Improper disposal can lead

to long-term environmental contamination.

Hazardous Decomposition: Thermal decomposition poses a significant risk. Heating nitrile-

containing compounds can release highly toxic gases, including hydrogen cyanide, nitrogen

oxides (NOx), and hydrogen chloride.[3][4]

Property Value Source

IUPAC Name
2,6-dichloro-4-phenylpyridine-

3,5-dicarbonitrile
[1]

CAS Number 1086-02-8 [1]

Molecular Formula C₁₃H₅Cl₂N₃ [5]

Molecular Weight 274.14 g/mol [1]

Classification Organochlorine Fungicide [1]

Section 2: Regulatory Framework
In the United States, the disposal of pesticides is regulated by the Environmental Protection

Agency (EPA). While the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) governs

the use and sale of pesticides, disposal falls under the Resource Conservation and Recovery

Act (RCRA).[6]

A critical determination for any chemical waste is whether it is classified as "Acutely Hazardous

Waste," designated by an EPA "P-list" code.[7][8] Pyridinitril (CAS 1086-02-8) is not on the

EPA's P-list.[8][9][10] This is a crucial piece of information, as it means that while the chemical

is hazardous, the stringent regulations for acutely hazardous waste (e.g., prohibiting the rinsing

of empty containers) do not apply.[11] However, it must still be managed as a standard

hazardous waste.
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Section 3: The Disposal Hierarchy - Prioritizing Your
Options
Effective and responsible chemical management prioritizes the reduction of waste. Before

proceeding to disposal, consider the following hierarchy.

Start: Have Pyridinitril for Disposal

Is the material unused, pure,
and in its original container?

YES NO

Redistribute to another
research group for use.

(Highest Priority)

Is the material waste,
contaminated, or expired?

YES

Proceed to Disposal Protocols
(Section 5)

(Lowest Priority)

Click to download full resolution via product page

Caption: Disposal Decision Hierarchy for Pyridinitril.
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Section 4: Personal Protective Equipment (PPE) and
Safety Precautions
Given the hazards associated with organochlorines and nitriles, stringent adherence to safety

protocols is mandatory.

Equipment Specification Rationale

Hand Protection
Nitrile gloves (inspect prior to

use).

Provides a barrier against

dermal absorption.[5] Double-

gloving is recommended for

handling concentrates.

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

dust. A face shield is required

when handling larger

quantities or performing

reactions.[5]

Skin/Body Protection Chemical-resistant lab coat.
Prevents contamination of

personal clothing.

Respiratory Protection
Use only within a certified

chemical fume hood.

Prevents inhalation of dust or

vapors.

Section 5: Disposal Protocols
Protocol 5.1: Unused or Waste Pyridinitril
This protocol applies to the disposal of the pure chemical, expired stock, or solutions containing

Pyridinitril.

Designation: Designate the material as hazardous waste.

Container: Use a dedicated, leak-proof, and chemically compatible hazardous waste

container. Do not mix with other waste streams.

Labeling: Affix a hazardous waste tag. Clearly label with:
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The words "Hazardous Waste"

Full Chemical Name: "Pyridinitril (2,6-dichloro-4-phenylpyridine-3,5-dicarbonitrile)"

CAS Number: "1086-02-8"

Associated Hazards: "Toxic"

Storage: Store the sealed container in a designated satellite accumulation area, within

secondary containment, away from incompatible materials.

Pickup: Arrange for pickup through your institution's Environmental Health & Safety (EHS)

office.

Protocol 5.2: Empty Pyridinitril Containers
Since Pyridinitril is not a P-listed waste, empty containers must be thoroughly decontaminated

before disposal to render them non-hazardous.[11]

Triple Rinse:

Add a suitable solvent (e.g., acetone or ethanol) to the container until it is approximately

10% full.

Secure the cap and shake vigorously for 30 seconds.

Pour the solvent rinsate into a designated hazardous waste container for halogenated

organic solvents. Do not pour down the drain.

Repeat this process two more times.

Deface the Label: Obliterate or remove the original product label.

Disposal: Dispose of the triple-rinsed, air-dried container in the appropriate laboratory glass

or plastic recycling bin, as per institutional policy.

Protocol 5.3: Contaminated Labware, PPE, and Debris
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This applies to items with gross contamination (visible residue) such as weigh boats, stir bars,

and heavily contaminated gloves or bench paper.

Collection: Place all contaminated solid waste into a designated, sealed plastic bag or a lined

container.

Labeling: Label the container as "Hazardous Waste" with the chemical name "Pyridinitril
Contaminated Debris."

Disposal: Manage the container as hazardous waste for EHS pickup. Lightly contaminated

items, such as gloves used with dilute solutions, can typically be disposed of in regular lab

trash, but consult your EHS office for specific guidance.

Protocol 5.4: Spill Management and Waste Disposal
Evacuate: Ensure all non-essential personnel leave the area.

Control: Prevent the spread of the spill using absorbent pads or spill socks.

Neutralize/Absorb: For a small spill, cover with a chemical absorbent material (e.g.,

vermiculite or sand).

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Decontaminate: Clean the spill area with a detergent solution, followed by a solvent rinse

(e.g., acetone). Collect all cleaning materials and rinsate as hazardous waste.

Label and Store: Seal and label the waste container as "Pyridinitril Spill Debris" and

manage for EHS pickup.

Section 6: Chemical Inactivation via Alkaline
Hydrolysis (Advanced Protocol)
For laboratories equipped to perform chemical reactions, alkaline hydrolysis is an effective

method to degrade organochlorine pesticides and nitrile groups into less toxic compounds
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before disposal.[12] This process cleaves the ester or ether linkages and hydrolyzes nitrile

groups to carboxylate salts.

Causality: The high pH environment provides a high concentration of hydroxide ions (OH⁻), a

strong nucleophile. These ions attack the electrophilic carbon atoms in the Pyridinitril
molecule, leading to the cleavage of C-Cl and C-CN bonds and their replacement with C-O

bonds, ultimately breaking down the parent compound. The rate of this reaction increases

significantly with pH.[13]

Pyridinitril (Toxic Organochloride)

Alkaline Hydrolysis

Excess NaOH or KOH Heat (Reflux)

Dichlorophenyl Carboxylate Salts Ammonia (NH₃) Chloride Salts (Cl⁻)

Neutralized Aqueous Waste Stream (Suitable for Hazardous Waste Collection)

Click to download full resolution via product page

Caption: Simplified workflow for chemical inactivation of Pyridinitril.

Experimental Protocol: Disclaimer: This is a representative protocol. It must be validated on a

small scale and adapted as necessary. Perform this procedure in a certified chemical fume

hood.

Preparation: For every 1 gram of Pyridinitril waste, prepare a 2M solution of sodium

hydroxide (NaOH) in a suitable solvent (e.g., a 1:1 mixture of water and ethanol to aid

solubility). A significant excess of NaOH is recommended to drive the reaction.
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Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add the Pyridinitril waste.

Initiate Reaction: Slowly add the 2M NaOH solution to the flask.

Reflux: Heat the mixture to reflux and maintain for several hours. The required time depends

on the specific compound and conditions; periodic sampling and analysis (e.g., by TLC or

GC) may be needed to monitor the disappearance of the parent compound.

Cooldown: Once the reaction is complete, allow the mixture to cool to room temperature.

Neutralization: Carefully neutralize the resulting alkaline solution with dilute hydrochloric acid

(HCl) to a pH between 6 and 8. Monitor the pH closely.

Disposal: Collect the final neutralized aqueous solution in a hazardous waste container, label

it appropriately (e.g., "Hydrolyzed Pyridinitril Waste"), and arrange for EHS pickup.

Section 7: Summary of Waste Streams and Disposal
Paths

Waste Stream Container Disposal Path

Unused/Waste Pyridinitril
Labeled Hazardous Waste

Bottle
EHS Pickup

Solvent Rinsate from

Containers
Halogenated Organic Waste EHS Pickup

Triple-Rinsed Empty

Containers

Laboratory Glass/Plastic

Recycling
Institutional Recycling

Grossly Contaminated Solids
Lined, Labeled Waste

Container
EHS Pickup

Spill Cleanup Debris
Lined, Labeled Waste

Container
EHS Pickup

Neutralized Hydrolysis Product Labeled Aqueous Waste Bottle EHS Pickup
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By adhering to these scientifically-grounded procedures, you ensure the safety of your

laboratory personnel, maintain regulatory compliance, and protect the environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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